Cas no 1270571-04-4 (2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 1270571-04-4
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6511876
• PubChem ID: 55282523
• Update Time: 2025-06-10

2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol
• 2-amino-2-(5-fluoro-2-methylphenyl)ethanol
• Benzeneethanol, β-amino-5-fluoro-2-methyl-

• Inchi： 1S/C9H12FNO/c1-6-2-3-7(10)4-8(6)9(11)5-12/h2-4,9,12H,5,11H2,1H3
• InChI Key： WGTMOFGBEDUOSH-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1C)(N)CO

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 304.7±37.0 °C(Predicted)
• pka: 12.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol

Introduction to 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 1270571-04-4)

2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol, also known by its CAS number 1270571-04-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted phenyl group and an amino alcohol moiety. These structural features contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The molecular formula of 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol is C₉H₁₁FO₂N, and its molecular weight is approximately 186.18 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and reduction steps. Its synthesis has been optimized in various research laboratories to improve yield and purity, making it more accessible for both academic and industrial applications.

In recent years, 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol has been the subject of numerous studies due to its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. Research has shown that this compound can selectively interact with specific GPCRs, potentially offering new avenues for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the binding affinity and selectivity of 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol for several GPCRs. The results indicated that the compound exhibits high affinity for the serotonin receptor 5-HT_1A, with a Ki value of 0.34 nM. This finding suggests that 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol could be a promising candidate for developing novel antidepressants or anxiolytics.

Beyond its potential as a GPCR modulator, 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol has also shown promise in other therapeutic areas. For instance, preliminary studies have explored its anti-inflammatory properties, demonstrating that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This anti-inflammatory activity could make it useful in treating inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic properties of 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol have also been studied to assess its suitability as a drug candidate. Research has shown that it has good oral bioavailability and favorable metabolic stability, which are crucial factors for successful drug development. Additionally, preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 2-amino-2-(5-fluoro-2-methylphenyl)ethan-1-ol (CAS No. 1270571-04-4) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs.